Cas no 70585-54-5 (7-Methylquinoline-8-carboxylic Acid)

• Product Name: 7-Methylquinoline-8-carboxylic Acid
• CAS No: 70585-54-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD13192614
• CID: 975361
• PubChem ID: 10702733
• Update Time: 2025-05-19

7-Methylquinoline-8-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylicacid,7-methyl-(9CI)
• SCHEMBL11430231
• 70585-54-5
• MFCD13192614
• 7-methylquinoline-8-carboxylic Acid
• YESWBAYAPYBVQO-UHFFFAOYSA-N
• 7-methylquinoline-8-carboxylicAcid
• DS-7734
• CS-0160497
• AKOS022176222
• O11663
• AMY28941
• SB67862
• 7-Methyl-8-quinolinecarboxylic acid
• EN300-226406
• DB-284404
• 8-Quinolinecarboxylic acid, 7-methyl-
• 7-Methylquinoline-8-carboxylic Acid

• MDL： MFCD13192614
• Inchi： 1S/C11H9NO2/c1-7-4-5-8-3-2-6-12-10(8)9(7)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： YESWBAYAPYBVQO-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 7-Methylquinoline-8-carboxylic Acid

Introduction to 7-Methylquinoline-8-carboxylic Acid (CAS No. 70585-54-5)

7-Methylquinoline-8-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 70585-54-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of nitrogen-containing organic compounds that are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of quinoline, characterized by a fused benzene and pyridine ring system, serves as a cornerstone for numerous pharmacologically active agents.

The molecular structure of 7-Methylquinoline-8-carboxylic Acid features a methyl group at the 7-position and a carboxylic acid functional group at the 8-position of the quinoline core. This specific arrangement imparts unique chemical properties and reactivity patterns, making it a valuable intermediate in synthetic chemistry and a promising scaffold for drug discovery initiatives. The presence of the carboxylic acid moiety enhances its solubility in polar solvents and allows for further functionalization, enabling the design of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. 7-Methylquinoline-8-carboxylic Acid has been extensively studied for its potential role in various pharmacological contexts. One of the most notable areas of research involves its application as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in developing novel antimicrobial agents, leveraging its ability to interact with bacterial enzymes and disrupt essential metabolic pathways.

Moreover, the quinoline scaffold has been extensively modified to enhance pharmacological efficacy and reduce toxicity. The derivative 7-Methylquinoline-8-carboxylic Acid has been investigated for its potential anticancer properties. Preclinical studies have suggested that compounds derived from this molecule may exhibit inhibitory effects on certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. These findings have prompted further exploration into its mechanism of action and potential therapeutic applications in oncology.

The carboxylic acid group in 7-Methylquinoline-8-carboxylic Acid also facilitates its incorporation into more complex molecular architectures through esterification, amidation, or other conjugation strategies. This versatility makes it a valuable building block for medicinal chemists seeking to develop new therapeutic agents. Additionally, the compound's ability to undergo metal coordination has been exploited in catalytic systems, where it serves as a ligand for transition metals used in cross-coupling reactions essential for constructing complex organic molecules.

Recent advancements in computational chemistry have further enhanced the understanding of 7-Methylquinoline-8-carboxylic Acid's reactivity and interactions. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level, guiding the design of more effective derivatives. These computational approaches complement experimental efforts, allowing researchers to predict and optimize the pharmacological properties of quinoline-based compounds with greater precision.

The synthesis of 7-Methylquinoline-8-carboxylic Acid itself is an intriguing aspect of organic chemistry. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on greener and more efficient synthetic strategies, such as catalytic hydrogenation or photoredox reactions, which minimize waste and improve atom economy. These innovations align with broader trends in sustainable chemistry aimed at reducing the environmental impact of pharmaceutical manufacturing.

In conclusion,7-Methylquinoline-8-carboxylic Acid (CAS No. 70585-54-5) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile reactivity make it a valuable tool for designing novel bioactive molecules with applications ranging from antimicrobial agents to anticancer drugs. As research continues to uncover new aspects of its biology and chemistry,7-Methylquinoline-8-carboxylic Acid is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.